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Compound of Interest

Compound Name: Ethyl thiomorpholine-3-carboxylate

L Get Quote

Cat. No.: B1283112

Application Notes and Protocols: Ethyl
Thiomorpholine-3-Carboxylate

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling and appropriate storage of
Ethyl thiomorpholine-3-carboxylate (and its hydrochloride salt), a chemical intermediate
relevant in various research and development applications. Due to the limited availability of
specific experimental protocols in publicly accessible literature, this document focuses on
establishing best practices for laboratory safety, handling, and storage to ensure the integrity of
the compound and the safety of personnel.

Compound Information

Identifier

Value

Chemical Name

Ethyl thiomorpholine-3-carboxylate

Commonly Available Form

Ethyl thiomorpholine-3-carboxylate
hydrochloride

CAS Number

159381-07-4 (for hydrochloride salt)

Molecular Formula

C7H13NO:2S - HCI

Molecular Weight

211.7 g/mol
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Safety and Handling Protocols

Warning: Ethyl thiomorpholine-3-carboxylate hydrochloride may be harmful if swallowed, in
contact with skin, or if inhaled. Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive list of required PPE is detailed in the table below.

Equipment Specification Rationale

Nitrile or other chemically )
Gloves ) To prevent skin contact.
resistant gloves

) Safety glasses with side
Eye Protection ) To protect eyes from splashes.
shields or goggles

Lab Coat Standard laboratory coat To protect skin and clothing.

Use in a well-ventilated area. If
) ) dusts are generated, a NIOSH-  To prevent inhalation of dust or
Respiratory Protection ] )
approved respirator is aerosols.

recommended.

General Handling Procedures

» Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical
fume hood is recommended for all weighing and solution preparation steps.

o Weighing: Carefully weigh the desired amount of the compound in a fume hood to minimize
inhalation of any airborne particles.

e Dissolving: When preparing solutions, add the solid to the solvent slowly.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[1] Decontaminate all surfaces and equipment used.

First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. If irritation persists, seek medical

attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
[1] Remove contact lenses, if present and easy
to do. Continue rinsing. If eye irritation persists,

get medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Storage Procedures

Proper storage is crucial to maintain the stability and integrity of Ethyl thiomorpholine-3-

carboxylate. The compound is known to be moisture-sensitive.

Storage Condition

Recommendation Justification

Short-Term Storage

-4°C (1-2 weeks)[1] To maintain short-term stability.

Long-Term Storage

For optimal long-term

-20°C (1-2 years)[1] preservation of the

compound's integrity.[1]

Store in a tightly sealed The compound is moisture-
Atmosphere o -
container in a dry area. sensitive.[2]
Use the original manufacturer's o
_ , _ To prevent contamination and
Container container or a chemically

degradation.

compatible, tightly sealed vial.

Experimental Workflow Diagrams
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The following diagrams illustrate the recommended workflows for handling and storing Ethyl

thiomorpholine-3-carboxylate.
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Click to download full resolution via product page

Caption: General laboratory handling workflow for Ethyl thiomorpholine-3-carboxylate.
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Caption: Storage protocol decision tree for Ethyl thiomorpholine-3-carboxylate.

Stability
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Ethyl thiomorpholine-3-carboxylate is reported to be stable under normal conditions.
However, its sensitivity to moisture necessitates storage in a dry environment to prevent
degradation.[2][3] Quantitative stability data and a detailed degradation profile are not readily
available in the literature. It is recommended to handle the compound in a manner that
minimizes exposure to atmospheric moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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